Cas no 1628106-73-9 (tert-butyl N-[(1S)-1-(5-bromo-4-methyl-2-pyridyl)ethyl]carbamate)

• Product Name: tert-butyl N-[(1S)-1-(5-bromo-4-methyl-2-pyridyl)ethyl]carbamate
• CAS No: 1628106-73-9
• MF: C₁₃H₁₉BrN₂O₂
• MW: 315.206162691116
• CID: 5290225
• Update Time: 2025-10-30

tert-butyl N-[(1S)-1-(5-bromo-4-methyl-2-pyridyl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(1S)-1-(5-bromo-4-methyl-2-pyridinyl)ethyl]-, 1,1-dimethylethyl ester
• tert-butyl N-[(1S)-1-(5-bromo-4-methyl-2-pyridyl)ethyl]carbamate

• Inchi： 1S/C13H19BrN2O2/c1-8-6-11(15-7-10(8)14)9(2)16-12(17)18-13(3,4)5/h6-7,9H,1-5H3,(H,16,17)/t9-/m0/s1
• InChI Key： HTYAJBOAMRQSSE-VIFPVBQESA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@H](C1=NC=C(Br)C(C)=C1)C

Additional information on tert-butyl N-[(1S)-1-(5-bromo-4-methyl-2-pyridyl)ethyl]carbamate

tert-butyl N-[(1S)-1-(5-bromo-4-methyl-2-pyridyl)ethyl]carbamate: A Comprehensive Overview

The compound tert-butyl N-[(1S)-1-(5-bromo-4-methyl-2-pyridyl)ethyl]carbamate, identified by the CAS number 1628106-73-9, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and chemical synthesis. The molecule consists of a tert-butyl group attached to a carbamate functional group, which is further connected to a chiral center bearing a substituted pyridine ring.

The tert-butyl group is a bulky alkyl substituent that can influence the steric properties of the molecule, potentially affecting its reactivity and bioavailability. The carbamate functional group is known for its versatility in chemical reactions, making it a valuable component in the synthesis of various bioactive compounds. The presence of the (1S) configuration indicates that this compound exhibits chirality, which is crucial in pharmaceutical applications where stereochemistry plays a pivotal role in drug efficacy and selectivity.

The pyridine ring in this compound is substituted with a bromine atom at the 5-position and a methyl group at the 4-position, contributing to its electronic and steric characteristics. These substituents can modulate the aromaticity of the pyridine ring, potentially influencing its interaction with biological targets such as enzymes or receptors. Recent studies have highlighted the importance of such substituted pyridines in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution, coupling reactions, and stereocontrolled synthesis techniques. The use of chiral auxiliary reagents or asymmetric catalysis has been instrumental in achieving high enantiomeric excess during the formation of the chiral center, ensuring the desired (1S) configuration. Researchers have also explored the use of microwave-assisted synthesis and continuous flow reactors to optimize reaction conditions and improve yield.

The biological activity of this compound has been extensively studied in recent years. In vitro assays have demonstrated its potential as an inhibitor of various enzymes, including kinases and proteases, which are key targets in cancer therapy and inflammatory diseases. Preclinical studies have shown promising results in reducing tumor growth in animal models, suggesting its potential as an anticancer agent. Additionally, this compound has exhibited selectivity towards specific isoforms of enzymes, which is a desirable trait for minimizing off-target effects and improving therapeutic index.

From an environmental perspective, understanding the degradation pathways and ecotoxicological effects of this compound is essential for its safe handling and disposal. Recent research has focused on biodegradation studies under different environmental conditions, providing insights into its persistence and potential impact on ecosystems. These findings are critical for regulatory compliance and sustainable chemical practices.

In conclusion, tert-butyl N-[(1S)-1-(5-bromo-4-methyl-2-pyridyl)ethyl]carbamate, with its unique structure and promising biological profile, represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its stereochemistry, functional groups, and substituted pyridine ring contribute to its versatility in chemical synthesis and pharmacological activity. As research continues to uncover new insights into its properties and applications, this compound holds significant potential in advancing drug discovery and development efforts.